Cas no 2229082-43-1 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine
• CAS No: 2229082-43-1
• MF: C₈H₇ClF₅N₃
• MW: 275.6062977314
• CID: 5569945
• PubChem ID: 165657113
• Update Time: 2025-06-14

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229082-43-1
• 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2,2-difluorocyclopropan-1-amine
• EN300-1960668
• 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine

• Inchi： 1S/C8H7ClF5N3/c1-17-5(9)3(4(16-17)8(12,13)14)6(15)2-7(6,10)11/h2,15H2,1H3
• InChI Key： XGTNWUOYIHZGDG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C1(CC1(F)F)N

Computed Properties

• Exact Mass: 275.0248657g/mol
• Monoisotopic Mass: 275.0248657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine

Research Brief on 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine (CAS: 2229082-43-1)

In recent years, the compound 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine (CAS: 2229082-43-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and difluorocyclopropane moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine involves a multi-step process that leverages advanced fluorination techniques and cyclopropanation reactions. Recent studies have optimized these synthetic pathways to improve yield and purity, making the compound more accessible for further research. Notably, the incorporation of the trifluoromethyl group enhances the molecule's metabolic stability and bioavailability, which is critical for its efficacy in biological systems.

Biological evaluations of this compound have revealed its potent activity as an inhibitor of specific enzymatic targets. For instance, preliminary studies suggest that it may interact with key enzymes involved in plant pathogen resistance, positioning it as a potential candidate for next-generation agrochemicals. Additionally, its structural features align with pharmacophores known to modulate neurological targets, sparking interest in its application for central nervous system (CNS) disorders. Researchers are currently exploring its mechanism of action in greater detail to validate these hypotheses.

In the pharmaceutical domain, the compound's unique chemical properties have prompted investigations into its use as a building block for drug discovery. Its ability to act as a versatile intermediate in the synthesis of more complex molecules has been highlighted in several recent patents. These patents underscore its utility in creating derivatives with enhanced pharmacological profiles, such as improved target specificity and reduced off-target effects. This versatility makes it a valuable asset in the toolkit of medicinal chemists.

Despite its promise, challenges remain in the development and application of 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine. Issues such as scalability of synthesis, potential toxicity, and environmental impact must be addressed to facilitate its transition from the laboratory to commercial use. Ongoing research aims to tackle these challenges through innovative chemical modifications and rigorous safety assessments.

In conclusion, 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluorocyclopropan-1-amine represents a compelling area of study in chemical biology and pharmaceutical research. Its unique structural attributes and broad applicability make it a molecule of significant interest. Future studies will likely focus on expanding its therapeutic and agrochemical applications, as well as addressing the practical challenges associated with its use. This research brief underscores the importance of continued investigation into this compound to unlock its full potential.